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These application notes provide a comprehensive guide for applying the American Association

of Physicists in Medicine (AAPM) Task Group 263 (TG-263) nomenclature standards to

retrospective data analysis in radiation oncology. Adherence to these standards is critical for

ensuring data consistency, enabling large-scale data pooling, and facilitating automated data

analysis, which are essential for robust research and clinical trial evaluation.[1][2][3][4][5]

Introduction to TG-263
The TG-263 report, published in 2018, established a standardized nomenclature for targets,

normal tissue structures, and treatment planning concepts in radiation oncology. Its primary

goal is to improve safety, quality assurance, and the efficiency of data collection for research

and clinical trials by harmonizing the language used across different institutions and treatment

planning systems. Retrospective application of these standards to historical data is a crucial

first step in preparing datasets for "big data" analyses.

Note on Signaling Pathways: The user's request for diagrams of signaling pathways is

acknowledged. However, TG-263 is a nomenclature and data standardization guideline, not a

biological or clinical treatment protocol. Therefore, it does not directly involve biological

signaling pathways. Instead, this document provides a logical workflow for the retrospective

application of TG-263 standards.
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Experimental Protocols: Retrospective
Harmonization of Radiotherapy Data
The following protocol is based on the "Stature" approach, a tool-supported methodology for

the efficient and accurate retrospective relabeling of radiation therapy structures to comply with

TG-263 standards.

Protocol: The Stature Approach for Retrospective TG-
263 Compliance
Objective: To standardize structure names in existing radiation therapy plans according to the

TG-263 nomenclature.

Materials:

Retrospective dataset of radiation therapy plans (DICOM-RT format)

Access to clinical information systems

TG-263 standard nomenclature documentation

A software tool to facilitate mapping and relabeling (e.g., "Stature" or an in-house script)

An interdisciplinary expert panel (radiation oncologist, medical physicist, dosimetrist)

Methodology:

Step 1: Identification of Clinically Relevant Structures

Define the scope of the retrospective analysis (e.g., specific disease sites like prostate or

head and neck cancer).

Review protocols from relevant large, contemporary randomized controlled trials (RCTs) to

identify a set of clinically significant structures (both targets and organs at risk) that require

standardization.
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Compile a definitive list of these structures, which will serve as the basis for the

harmonization effort.

Step 2: Retrieval and Selection of Relevant Radiotherapy Plans

Query the institutional database to identify and retrieve all radiotherapy plan data for the

patient cohort defined in Step 1.

Filter the retrieved plans to include only those relevant for the analysis. This may involve

excluding plans that were not used for treatment or selecting plans based on specific

treatment techniques or fractionation schedules.

Step 3: Creation of a Synonym Dictionary

Convene the interdisciplinary expert panel.

For each clinically relevant structure identified in Step 1, the panel should identify all possible

local synonyms and variations used in the institution's historical data.

Create a "lookup dictionary" that maps each synonym to the corresponding standard TG-263

name. This dictionary is a critical component for the automated relabeling process.

Step 4: Automated and Manual Relabeling of Structures

Apply the synonym dictionary to the dataset of radiotherapy plans using a software tool.

The tool should categorize the structures into one of the following groups:

Exact Match: The existing structure name already conforms to the TG-263 standard.

Synonym Match: The existing structure name is a recognized synonym in the dictionary

and is automatically relabeled.

Manual Intervention Required: The existing structure name is not in the dictionary and

requires manual review and relabeling by the expert panel.

Visualize the results of the automated matching process, for instance, using a heatmap, to

quickly identify plans that require manual intervention.
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The expert panel manually reviews and relabels all structures that were not automatically

matched.

Step 5: Validation and Quality Assurance

Perform a manual validation of a random sample from the relabeled dataset to ensure the

accuracy of the automated and manual mapping process.

Document the final mapping decisions and update the synonym dictionary with any new

synonyms identified during the manual review process.

Data Presentation: Impact of TG-263 Application
The retrospective application of TG-263 standards significantly improves data consistency and

readiness for analysis. The following tables summarize quantitative data from a study that

implemented a tool-supported approach for retrospective relabeling.

Table 1: Structure Name Inconsistency Rates Before TG-263 Harmonization

Cancer
Cohort

Total
Structures
Analyzed

Exact
Matches

Synonym
Matches

Manual
Matches

Inconsisten
cy Rate

Prostate

Cancer
5969 5682 284 3 4.81%

Head & Neck

Cancer
2956 2638 304 14 10.76%

Data adapted from a study on the "Stature" approach, demonstrating the prevalence of non-

standardized nomenclature in retrospective datasets.

Table 2: Efficiency and Accuracy of the Tool-Supported Relabeling Process
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Cancer Cohort
TG-263 Relabel
Rate

Accuracy of
Relabeling

Clinician Hours
Required

Combined Cohorts 99% - -

Prostate Cancer - 99.97% Not specified

Head & Neck Cancer - 99.61% 7.5 hours

This table highlights the high accuracy and efficiency of a tool-supported approach compared

to manual relabeling, which was estimated to require five times the clinician hours.

Mandatory Visualization: Workflow and Logical
Relationships
The following diagrams illustrate the logical workflow of applying TG-263 standards in

retrospective data analysis.
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Caption: Workflow for retrospective TG-263 harmonization.
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Caption: Logical flow from raw data to research benefits.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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